5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester

Specification

• CAS No.: 104214-18-8
• Molecular Formula: C₂₀H₂₉NO₃
• Molecular Weight: 331.45

Introduction

5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester is a synthetic derivative of Finasteride, a well-known pharmaceutical compound used primarily for treating benign prostatic hyperplasia and androgenetic alopecia. This compound features unique structural modifications, including dehydrogenation at the 5 and 6 positions and the substitution of the t-butyl group with a carboxylic acid methyl ester. Its chemical formula is C20H29NO3, and it is identified by the CAS number 104214-18-8.

Synthesis

The synthesis of 5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester involves multiple steps, including dehydrogenation and esterification of precursor compounds. Specific reaction conditions such as temperature, solvent choice, and reaction time are crucial to achieve high yields and purity. Techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to monitor the progress and purity of the reactions.

Mechanism of Action

This compound functions as a potent inhibitor of the enzyme 5-alpha-reductase, which is responsible for converting testosterone into dihydrotestosterone (DHT). Elevated DHT levels are associated with conditions like benign prostatic hyperplasia and androgenetic alopecia. By reducing DHT levels, this compound may alleviate symptoms related to these conditions.

Biological Activity and Potential Applications

5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester exhibits biological activities similar to those of Finasteride. Its unique structural modifications may provide enhanced efficacy or altered pharmacokinetics compared to traditional Finasteride, suggesting potential for improved therapeutic outcomes.

Potential Applications

• Pharmaceutical Research: As a derivative of Finasteride, it is used in studies related to enzyme inhibition and metabolic pathways.

• Chemical Synthesis: It serves as a chemical intermediate in the synthesis of complex molecules.

• Quality Control: Used as a pharmaceutical impurity for quality control in drug development.

Comparison with Similar Compounds

Compound	Primary Use	Mechanism of Action
Finasteride	Benign prostatic hyperplasia and androgenetic alopecia	Inhibits 5-alpha-reductase
Dutasteride	Benign prostatic hyperplasia	Inhibits both type 1 and type 2 5-alpha-reductase
5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester	Potential therapeutic applications similar to Finasteride	Inhibits 5-alpha-reductase

Research Findings and Future Directions

Research on 5,6-Dehydro-1,2-dihydro Finasteride Des-N-t-butylformamide Carboxylic Acid Methyl Ester focuses on its potential to enhance drug efficacy and minimize side effects associated with traditional treatments. Studies on drug-drug interactions are essential to understand how this compound may interact with other medications metabolized by similar pathways.